Cas no 2680893-75-6 (1-1-(2,2,2-trifluoroacetyl)azepan-4-yl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-1-(2,2,2-trifluoroacetyl)azepan-4-yl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2680893-75-6
• MF: C₁₁H₁₃F₃N₄O₃
• MW: 306.241132497787
• CID: 5636971
• PubChem ID: 165936496
• Update Time: 2025-06-11

1-1-(2,2,2-trifluoroacetyl)azepan-4-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680893-75-6
• 1-[1-(2,2,2-trifluoroacetyl)azepan-4-yl]-1H-1,2,3-triazole-4-carboxylic acid
• EN300-28291463
• 1-1-(2,2,2-trifluoroacetyl)azepan-4-yl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H13F3N4O3/c12-11(13,14)10(21)17-4-1-2-7(3-5-17)18-6-8(9(19)20)15-16-18/h6-7H,1-5H2,(H,19,20)
• InChI Key： FJIAILRWZWVCOX-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(CC1)N1C=C(C(=O)O)N=N1)=O)(F)F

Computed Properties

• Exact Mass: 306.09397478g/mol
• Monoisotopic Mass: 306.09397478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-1-(2,2,2-trifluoroacetyl)azepan-4-yl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-1-(2,2,2-trifluoroacetyl)azepan-4-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680893-75-6)

1-1-(2,2,2-trifluoroacetyl)azepan-4-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680893-75-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a azepane ring with a 1,2,3-triazole moiety, further functionalized with a trifluoroacetyl group and a carboxylic acid functionality. Such a combination makes it a versatile intermediate for drug discovery, particularly in the development of protease inhibitors and antimicrobial agents.

The 1,2,3-triazole core is a hallmark of click chemistry, a field that has revolutionized synthetic organic chemistry by enabling rapid and efficient bond formation. Researchers are increasingly exploring 1-1-(2,2,2-trifluoroacetyl)azepan-4-yl-1H-1,2,3-triazole-4-carboxylic acid for its potential in targeted drug delivery systems, given its ability to form stable linkages with biomolecules. This aligns with current trends in precision medicine, where molecular specificity is paramount.

Another area of interest is the compound's trifluoroacetyl group, which enhances metabolic stability—a critical factor in drug design. The presence of fluorine atoms is known to improve bioavailability and binding affinity, making this compound a candidate for optimizing pharmacokinetic properties. Recent studies have highlighted its utility in developing small-molecule inhibitors for enzymes involved in inflammatory pathways, a hot topic in autoimmune disease research.

From a synthetic perspective, CAS No. 2680893-75-6 serves as a valuable building block for heterocyclic chemistry. Its azepane ring offers conformational flexibility, while the carboxylic acid group allows for further derivatization via amidation or esterification. These features are particularly relevant in the context of fragment-based drug design, where modularity is key to discovering novel therapeutics.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some fluorinated compounds, 1-1-(2,2,2-trifluoroacetyl)azepan-4-yl-1H-1,2,3-triazole-4-carboxylic acid is designed to minimize ecological impact, addressing growing concerns about sustainable chemistry. Its stability under physiological conditions further underscores its potential for green pharmaceutical manufacturing.

In summary, 1-1-(2,2,2-trifluoroacetyl)azepan-4-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680893-75-6) represents a convergence of innovative chemical design and practical utility. Its multifaceted applications—from drug development to agrochemical innovation—make it a compound of enduring interest in both academic and industrial settings. As research continues to uncover its full potential, this molecule is poised to contribute significantly to advancements in life sciences.